Cas no 501922-17-4 (Cyclopropanemethanol, 2-(3-chlorophenyl)-, (1S,2S)-)

• Product Name: Cyclopropanemethanol, 2-(3-chlorophenyl)-, (1S,2S)-
• CAS No: 501922-17-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 1562473
• PubChem ID: 124487453
• Update Time: 2025-04-21

Cyclopropanemethanol, 2-(3-chlorophenyl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 2-(3-chlorophenyl)-, (1S,2S)-
• ((1S,2S)-2-(3-CHLOROPHENYL)CYCLOPROPYL)METHANOL
• 501922-17-4

• Inchi： 1S/C10H11ClO/c11-9-3-1-2-7(4-9)10-5-8(10)6-12/h1-4,8,10,12H,5-6H2/t8-,10-/m1/s1
• InChI Key： ZGRMQXFZBSCHKQ-PSASIEDQSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H]1C[C@@H]1CO

Computed Properties

• Exact Mass: 182.04993
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23